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Compound of Interest

Compound Name: Narcobarbital

Cat. No.: B1221606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Narcobarbital, also known as Pronarcon or Enibomal, is a barbiturate derivative first

synthesized in 1932.[1][2] It is classified as a central nervous system depressant and has been

utilized in veterinary medicine as a surgical anesthetic.[1][2] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, synthesis, and

pharmacological profile of Narcobarbital, intended to serve as a resource for researchers and

professionals in drug development.

Chemical Structure and Identification
Narcobarbital is chemically designated as 5-(2-bromoprop-2-en-1-yl)-5-isopropyl-1-

methylpyrimidine-2,4,6(1H,3H,5H)-trione.[1] It is an N-methylated derivative of propallylonal.[1]

Table 1: Chemical Identification of Narcobarbital
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Identifier Value

IUPAC Name
5-(2-bromoprop-2-en-1-yl)-5-isopropyl-1-

methylpyrimidine-2,4,6(1H,3H,5H)-trione[1]

CAS Number 125-55-3[1]

Molecular Formula C₁₁H₁₅BrN₂O₃[3]

SMILES CC(C)C1(CC(Br)=C)C(=O)N(C)C(=O)NC1=O[4]

InChI

InChI=1S/C11H15BrN2O3/c1-6(2)11(5-

7(3)12)8(15)13-

10(17)14(4)9(11)16/h6H,3,5H2,1-2,4H3,

(H,13,15,17)[4]

Physicochemical Properties
The physicochemical properties of Narcobarbital are crucial for its formulation, absorption,

distribution, and overall pharmacokinetic profile.

Table 2: Physicochemical Properties of Narcobarbital
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Property Value Unit Source

Molar Mass 303.15 g/mol [3]

Melting Point 115 °C [5]

pKa (acidic) 7.74 (calculated) [3]

LogP (calculated) 1.93 [3]

Water Solubility

(ALOGS)
-2.66 logS [3]

Topological Polar

Surface Area (TPSA)
66.48 Å² [3]

Solubility

Very sparingly soluble

in water. Soluble in

methanol, ethanol,

pyridine, and alkaline

aqueous solutions.

[5]

Synthesis and Preparation
Synthesis of Narcobarbital
The synthesis of Narcobarbital involves the alkylation of a barbiturate precursor. A general

method involves heating 5-isopropyl-1-methylbarbituric acid with 2,3-dibromo-1-propene in an

alkaline solution.[5] The following is a detailed experimental protocol adapted from the

synthesis of similar barbiturates.

Experimental Protocol: Synthesis of Narcobarbital

Materials:

5-isopropyl-1-methylbarbituric acid

2,3-dibromo-1-propene

Sodium ethoxide
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Absolute ethanol

Hydrochloric acid (HCl)

Distilled water

Procedure:

Preparation of Sodium Ethoxide Solution: In a round-bottom flask equipped with a reflux

condenser, dissolve a stoichiometric amount of sodium metal in absolute ethanol under an

inert atmosphere to prepare a fresh solution of sodium ethoxide.

Reaction: To the sodium ethoxide solution, add 5-isopropyl-1-methylbarbituric acid to form

the corresponding sodium salt. Subsequently, add 2,3-dibromo-1-propene dropwise to the

reaction mixture.

Reflux: Heat the reaction mixture to reflux for several hours to ensure the completion of

the alkylation reaction.

Work-up: After cooling to room temperature, remove the ethanol under reduced pressure.

Dissolve the residue in water.

Precipitation: Acidify the aqueous solution with hydrochloric acid to precipitate the crude

Narcobarbital.

Purification: Collect the precipitate by filtration, wash with cold water, and recrystallize from

a suitable solvent such as dilute ethanol to obtain pure Narcobarbital.[5]

Diagram 1: Synthesis Workflow of Narcobarbital
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Step 1: Formation of Sodium Barbiturate

Step 2: Alkylation

Step 3: Purification

5-isopropyl-1-methylbarbituric acid

Sodium Salt

Reaction

Sodium Ethoxide

Base

Crude Narcobarbital

Reaction

2,3-dibromo-1-propene

Alkylating Agent

Purified Narcobarbital

Recrystallization
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Sample

Solid-Phase or
Liquid-Liquid Extraction

HPLC or GC-MS

Quantification
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Narcobarbital
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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